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Compound of Interest

Compound Name: 2-chloroacetic acid

CAS No.: 1681-52-3

Cat. No.: B156425

Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

2-Chloroacetic acid is a highly corrosive and toxic compound that demands meticulous

handling and a thorough understanding of safety protocols. This guide provides essential, step-

by-step procedures for the safe use of 2-chloroacetic acid in a laboratory setting, covering

personal protective equipment (PPE), operational plans, and disposal methods to ensure the

well-being of all personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to prevent exposure to 2-chloroacetic acid.

The following table summarizes the required PPE for handling this hazardous chemical.
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PPE Category Minimum Requirement Key Specifications

Hand Protection

Double-gloving with

compatible materials is

recommended.

Outer Glove: Butyl Rubber or

Neoprene for extended

contact. Inner Glove: Nitrile for

incidental splash protection.

Always consult the glove

manufacturer's specific

chemical resistance data.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Goggles must provide a

complete seal around the

eyes. The face shield protects

against splashes to the entire

face.

Respiratory Protection

Required when working

outside of a certified chemical

fume hood or when

dusts/aerosols may be

generated.

A NIOSH-approved full-face

respirator with organic

vapor/acid gas (OV/AG)

cartridges and P100

particulate filters is

recommended. For higher

concentrations or unknown

exposure levels, a self-

contained breathing apparatus

(SCBA) is necessary.

Protective Clothing
A chemically resistant apron

over a lab coat.

The apron should be made of

a material resistant to acids,

such as rubber or PVC. Ensure

full coverage of the torso.

Footwear
Closed-toe shoes made of a

non-porous material.

Leather and other porous

materials can absorb and

retain chemical splashes.

Operational Plan: A Step-by-Step Guide to Safe
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A well-defined operational plan is crucial for minimizing the risk of exposure and accidents.

1. Preparation and Engineering Controls:

Work Area: All work with 2-chloroacetic acid must be conducted in a certified chemical

fume hood.

Ventilation: Ensure the fume hood has a face velocity between 80-120 feet per minute.

Emergency Equipment: Verify that a safety shower and eyewash station are accessible

within 10 seconds of the work area and are in good working order.[1][2] The water should be

tepid (between 60-100°F or 16-38°C).[2]

Spill Kit: A spill kit specifically for corrosive acids must be readily available.

2. Handling Procedures:

Transportation: Transport 2-chloroacetic acid in a secondary, shatterproof container.

Dispensing: When dispensing, work slowly and carefully to avoid splashes and the

generation of dust if using the solid form.

Heating: Avoid heating 2-chloroacetic acid. If heating is necessary, use a well-controlled

heating mantle and ensure adequate ventilation.

Housekeeping: Keep the work area clean and free of clutter.

3. Immediate Actions in Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[1][2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a small amount of

water to drink. Seek immediate medical attention.

Spill Response Workflow
In the event of a 2-chloroacetic acid spill, a calm and methodical response is essential. The

following workflow outlines the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b156425/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-2-chloroacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Don Appropriate PPE

Contain the Spill
(Use absorbent pads or booms)

Neutralize with Sodium Bicarbonate or Soda Ash

Collect Residue into a Labeled Waste Container

Decontaminate the Area with a Mild Detergent and Water

Dispose of Waste as Hazardous

Report the Incident to EHS

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for 2-Chloroacetic Acid
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Disposal Plan: Ensuring Environmental
Responsibility
2-Chloroacetic acid and any materials contaminated with it are considered hazardous waste

and must be disposed of accordingly.

Waste Collection:

Collect all 2-chloroacetic acid waste, including contaminated PPE and spill cleanup

materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with 2-chloroacetic acid (e.g., polyethylene).

Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name ("2-
Chloroacetic Acid"), and the associated hazards (e.g., "Toxic," "Corrosive").

Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of 2-chloroacetic acid down the drain.

Quantitative Safety Data
For quick reference, the following tables provide key quantitative safety data for handling 2-
chloroacetic acid.

Table 1: Glove Material Compatibility
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Glove Material
Breakthrough Time
(minutes)

Recommendation

Butyl Rubber > 480
Excellent - Recommended for

prolonged contact.

Neoprene > 480
Excellent - Recommended for

prolonged contact.

Nitrile Variable (often < 15)

Fair to Poor - Suitable for

incidental splash protection

only. Immediately remove and

replace if contaminated.

Natural Rubber < 15 Not Recommended

PVC < 15 Not Recommended

Note: Breakthrough times can vary by manufacturer and glove thickness. Always consult the

specific data from your glove supplier.

Table 2: Occupational Exposure Limits (OELs)

Organization Limit Value Notes

ACGIH TLV-TWA (8-hour) 0.5 ppm

Skin notation indicates

the potential for

significant contribution

to the overall

exposure by the

cutaneous route.[3][4]

OSHA PEL Not Established -

NIOSH REL Not Established -

Table 3: Emergency Shower and Eyewash Specifications
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Parameter Requirement

Accessibility Within 10 seconds of the hazard.[1][2]

Flushing Duration Minimum of 15 minutes.[1][2]

Water Temperature Tepid: 60-100°F (16-38°C).[2]

Flow Rate (Eyewash) ≥ 0.4 gallons per minute (1.5 liters per minute).

Flow Rate (Shower) ≥ 20 gallons per minute (75.7 liters per minute).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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